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Compound of Interest

Compound Name:
2-Amino-4-bromo-6-

fluorobenzothiazole

Cat. No.: B112557 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Amino-4-bromo-6-
fluorobenzothiazole

This guide provides comprehensive safety and handling information for 2-Amino-4-bromo-6-
fluorobenzothiazole, tailored for researchers, scientists, and drug development professionals.

Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, the

safety and toxicological data presented are based on structurally similar compounds.

Therefore, this information should be used as a guideline, and a thorough risk assessment

should be conducted before handling.

Chemical and Physical Properties
2-Amino-4-bromo-6-fluorobenzothiazole is a halogenated benzothiazole derivative.[1] Its

known physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 383131-15-5 [2][3]

Molecular Formula C₇H₄BrFN₂S [2][3]

Molecular Weight 247.1 g/mol [2][3]

Appearance
Pale yellow to light brown

crystalline powder
[3]

Melting Point >160 °C [1]

Solubility

Soluble in DMSO, partially

soluble in methanol and

ethanol; insoluble in water.[3]

Storage

Store in a cool, dry, light-

protected place in a tightly

closed container.[1]

Purity ≥96% [3]

Hazard Identification and Safety Precautions
While specific GHS hazard classifications for 2-Amino-4-bromo-6-fluorobenzothiazole are

not readily available, data from analogous compounds such as 2-Amino-6-fluorobenzothiazole

and other halogenated aromatic compounds suggest that it should be handled as a substance

that is potentially irritating to the skin, eyes, and respiratory system.[4]

GHS Hazard Statements (Presumed based on similar compounds):

Hazard Class GHS Hazard Statement Reference

Skin Corrosion/Irritation H315: Causes skin irritation [4]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[4]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
[4]
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Precautionary Statements:

General laboratory safety precautions should be strictly followed.[5] This includes working in a

well-ventilated area, preferably within a chemical fume hood, and wearing appropriate personal

protective equipment (PPE).[6]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent exposure when handling 2-Amino-4-
bromo-6-fluorobenzothiazole.[6][7]
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety goggles and/or face

shield

Chemical splash goggles are

required. A face shield should

be worn when there is a higher

risk of splashes.[5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

punctures before use.[6]

Body Protection Laboratory coat

A flame-retardant lab coat that

fastens securely is essential.

[6]

Respiratory Protection Fume hood or respirator

All handling of the solid

compound or its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors. If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates should be

used.[6]

Foot Protection Closed-toe shoes

Substantial, closed-toe shoes

are mandatory in the

laboratory to protect against

spills.[5]

First-Aid Measures
In case of exposure, the following first-aid measures, based on guidelines for similar chemical

compounds, should be taken.[8][9][10]
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[8][9]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. If skin irritation

persists, seek medical

attention.

[8][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[8][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[8][9]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of the compound

and ensure laboratory safety.
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Aspect Procedure

Handling

Handle in a well-ventilated place, preferably a

chemical fume hood.[8] Avoid the formation of

dust and aerosols.[8] Avoid contact with skin,

eyes, and clothing.

Storage
Store in a tightly closed container in a dry and

cool place.[8] Protect from light.[1]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Step Action

1. Personal Precautions

Evacuate the area. Ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 3.

Avoid breathing dust.

2. Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the chemical enter drains.

3. Containment and Cleaning

Carefully sweep up the solid material, avoiding

dust generation, and place it into a sealed,

labeled container for hazardous waste disposal.

[8] Clean the spill area with an appropriate

solvent and then wash with soap and water.

Experimental Protocols and Workflows
2-Amino-4-bromo-6-fluorobenzothiazole is described as a useful biochemical for proteomics

research.[2] While a specific protocol for this compound is not available, a plausible application

is its use as a chemical probe for target identification in a chemical proteomics workflow.[11]

Representative Experimental Protocol: Chemical
Proteomics Target Identification
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This generalized protocol outlines the steps for identifying protein targets of a chemical probe

like 2-Amino-4-bromo-6-fluorobenzothiazole. This would typically involve a modified version

of the compound that includes a reactive group and a reporter tag.

Probe Synthesis: Synthesize a derivative of 2-Amino-4-bromo-6-fluorobenzothiazole
incorporating a photo-reactive group (e.g., diazirine) and a bio-orthogonal handle (e.g.,

alkyne) for click chemistry.

Cell Treatment:

Culture cells to the desired confluency.

Treat cells with the alkyne-tagged probe at a suitable concentration (e.g., 1-10 µM) for a

specified duration (e.g., 2-4 hours).

Include control groups: a vehicle control (e.g., DMSO) and a competition control where

cells are pre-incubated with an excess of the unlabeled 2-Amino-4-bromo-6-
fluorobenzothiazole before adding the probe.[11]

Photo-Crosslinking: Expose the treated cells to UV light to covalently link the probe to its

interacting proteins.

Cell Lysis and Protein Extraction: Lyse the cells and extract the proteins.

Click Chemistry: "Click" an azide-functionalized reporter tag (e.g., biotin-azide) onto the

alkyne handle of the probe-protein complexes.

Enrichment of Labeled Proteins: Use streptavidin-coated beads to enrich the biotinylated

protein complexes.

On-Bead Digestion: Digest the enriched proteins into peptides using a protease (e.g.,

trypsin).

Mass Spectrometry Analysis: Analyze the resulting peptides by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).
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Data Analysis: Identify and quantify the proteins that were specifically enriched in the probe-

treated sample compared to the control groups.

In-Cell Steps

Biochemical Steps

Analysis

Cell Treatment with Probe

UV Photo-Crosslinking

Cell Lysis

Click Chemistry with Biotin-Azide

Streptavidin Enrichment

On-Bead Trypsin Digestion

LC-MS/MS Analysis

Protein Identification & Quantification
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Click to download full resolution via product page

A representative chemical proteomics workflow.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-Amino-4-bromo-
6-fluorobenzothiazole in a research laboratory setting.
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Safe handling workflow for 2-Amino-4-bromo-6-fluorobenzothiazole.
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Biological Activity
Benzothiazole derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, anticancer, and anti-inflammatory properties.[12][13][14] The specific biological

activity of 2-Amino-4-bromo-6-fluorobenzothiazole is not well-documented in publicly

available literature, with its primary known application being in proteomics research.[2] As a

research chemical, it may be used as a building block for the synthesis of more complex,

biologically active molecules.[12] No information was found to suggest its direct involvement in

specific signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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